![molecular formula C12H12BrN3O B2560776 4-(6-Bromoquinazolin-4-yl)morpholine CAS No. 307538-52-9](/img/structure/B2560776.png)
4-(6-Bromoquinazolin-4-yl)morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-(6-Bromoquinazolin-4-yl)morpholine” is a chemical compound with the molecular formula C13H13BrN2O and a molecular weight of 293.16 . It is a white to yellow solid at room temperature .
Molecular Structure Analysis
The InChI code for “4-(6-Bromoquinazolin-4-yl)morpholine” is 1S/C13H13BrN2O/c14-10-1-2-12-11(9-10)13(3-4-15-12)16-5-7-17-8-6-16/h1-4,9H,5-8H2 . This indicates the presence of a bromoquinazolinyl group attached to a morpholine ring.Physical And Chemical Properties Analysis
“4-(6-Bromoquinazolin-4-yl)morpholine” has a predicted boiling point of 441.0±45.0 °C and a predicted density of 1.493±0.06 g/cm3 . Its pKa is predicted to be 6.94±0.45 .Scientific Research Applications
Radiotracer Development for Leucine-Rich Repeat Kinase 2 (LRRK2) Imaging
- Radiosynthesis : reports the preparation of [^18F]FIPM with >97% radiochemical purity and 103–300 GBq μmol−1 of molar activity.
Anti-Inflammatory and Analgesic Properties
- Compound : 6-Bromo-2-(4-pyridyl)-quinazolin-4(3H)-ones were synthesized. These compounds may exhibit anti-inflammatory and analgesic effects .
Selective Nucleophilic Substitution
Safety and Hazards
The safety information for “4-(6-Bromoquinazolin-4-yl)morpholine” indicates that it may be harmful if swallowed and may cause eye, skin, and respiratory tract irritation . Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
4-(6-bromoquinazolin-4-yl)morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN3O/c13-9-1-2-11-10(7-9)12(15-8-14-11)16-3-5-17-6-4-16/h1-2,7-8H,3-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQJHKFWXUFPBHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC=NC3=C2C=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(6-Bromoquinazolin-4-yl)morpholine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.